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Compound of Interest

Compound Name: Hmn 154

Cat. No.: B1673315

For Immediate Reference: HMN-154 is a benzenesulfonamide anticancer compound intended
for research use only. Due to its potential hazards, including possible harm if inhaled, ingested,
or absorbed through the skin, and its largely uninvestigated toxicological properties, it must be
handled and disposed of as hazardous chemical waste.[1] Adherence to federal, state, and
local regulations is mandatory.

This document provides essential safety and logistical information for the proper disposal of
HMN-154, a compound used in laboratory research. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals while
maintaining compliance with environmental regulations.

Chemical and Physical Properties of HMN-154

A clear understanding of the chemical's properties is fundamental to safe handling and
disposal.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1673315?utm_src=pdf-interest
https://www.bmrservice.com/files/PEG-800.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula C20H18N203S[2][3][4][5]
Molecular Weight 366.43 g/mol [2][4]
Appearance Solid powder[5]
Solubility Soluble in DMSOI5]

Store at -20°C for long-term storage (months to
Storage years) and at 0-4°C for short-term storage (days
to weeks).[5]

Immediate Safety and Handling Precautions

Prior to handling HMN-154 for any purpose, including disposal, the following personal
protective equipment (PPE) should be worn:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator, particularly in
poorly ventilated areas.[1]

Skin Protection: A lab coat or other protective clothing should be worn.

In case of exposure, follow these first-aid measures:

After Inhalation: Move the individual to fresh air.

After Skin Contact: Wash the affected area thoroughly with soap and water.[1]

After Eye Contact: Flush the eyes with water as a precaution.[1]

After Ingestion: Rinse the mouth with water. Never give anything by mouth to an

unconscious person.[1]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.abmole.com/products/hmn-154.html
https://www.bioscience.co.uk/product~1529154
https://pubchem.ncbi.nlm.nih.gov/compound/6366736
https://www.medkoo.com/products/18652
https://www.abmole.com/products/hmn-154.html
https://pubchem.ncbi.nlm.nih.gov/compound/6366736
https://www.medkoo.com/products/18652
https://www.medkoo.com/products/18652
https://www.medkoo.com/products/18652
https://www.bmrservice.com/files/PEG-800.pdf
https://www.bmrservice.com/files/PEG-800.pdf
https://www.bmrservice.com/files/PEG-800.pdf
https://www.bmrservice.com/files/PEG-800.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Procedure for HMN-154

The proper disposal of HMN-154 is critical to prevent environmental contamination and ensure

a safe laboratory environment. The following workflow outlines the necessary steps.

Preparation

1. Wear appropriate Personal
Protective Equipment (PPE).

(Gloves, Goggles, Lab Coat)

l

HMN-154 Disposal Workflow

Containment

Storage & Disposal

5. Store the waste container in a
designated hazardous waste
accumulation area.

l

2. Segregate HMN-154 waste from
other laboratory waste streams.

3. Place solid HMN-154 waste in a
clearly labeled, sealed, and

leak-proof hazardous waste container.

6. Arrange for pickup and disposal
by a licensed hazardous
waste disposal company.

'

'

4. For solutions in DMSO, collect in a
separate, labeled, and sealed
waste container for flammable liquids.

7. Maintain detailed records of
disposal activities as required
by institutional and regulatory policies.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of HMN-154.

Important Considerations:

e Do not dispose of HMN-154 down the drain or in regular trash.[1]

o Empty Containers: Empty containers that held HMN-154 should also be treated as

hazardous waste and disposed of accordingly.

» Spills: In the event of a spill, avoid breathing vapors or dust. Absorb the spill with an inert

material and place it in a suitable, closed container for disposal.[1]
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of HMN-154, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific safety and disposal protocols in conjunction with this
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of HMN-154: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673315#hmn-154-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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